Cas no 894996-37-3 (N-(4-chlorophenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)

• Product Name: N-(4-chlorophenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• CAS No: 894996-37-3
• MF: C₂₁H₁₈ClN₅O₂
• MW: 407.852922916412
• CID: 6337252
• PubChem ID: 7243832
• Update Time: 2025-07-02

N-(4-chlorophenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• N-(4-chlorophenyl)-2-(1-(2,3-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide
• N-(4-chlorophenyl)-2-[1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• 894996-37-3
• N-(4-chlorophenyl)-2-[1-(2,3-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• AKOS024655447
• F2514-0409

• Inchi： 1S/C21H18ClN5O2/c1-13-4-3-5-18(14(13)2)27-20-17(10-24-27)21(29)26(12-23-20)11-19(28)25-16-8-6-15(22)7-9-16/h3-10,12H,11H2,1-2H3,(H,25,28)
• InChI Key： BSWKOVXPKPJFBK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CN1C=NC2=C(C=NN2C2C=CC=C(C)C=2C)C1=O)=O

Computed Properties

• Exact Mass: 407.1149025g/mol
• Monoisotopic Mass: 407.1149025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 79.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(4-chlorophenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

Introduction to N-(4-chlorophenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide (CAS No. 894996-37-3)

N-(4-chlorophenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 894996-37-3, represents a novel molecular scaffold with potential therapeutic applications. The intricate structure of this molecule, featuring a pyrazolo[3,4-d]pyrimidine core appended with acetylamide and substituted aromatic rings, positions it as a promising candidate for further investigation in medicinal chemistry.

The pyrazolo[3,4-d]pyrimidine moiety is a well-known pharmacophore that has been extensively studied for its biological activity. This scaffold is present in several FDA-approved drugs and has demonstrated efficacy in various therapeutic areas, including anticancer and anti-inflammatory treatments. The introduction of substituents such as 4-chlorophenyl and 2,3-dimethylphenyl into the molecule enhances its pharmacological profile by modulating electronic and steric properties. These modifications can influence binding affinity to biological targets and potentially improve drug-like properties such as solubility and metabolic stability.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced biological activity. The compound N-(4-chlorophenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide aligns with this trend by incorporating a structurally complex yet well-characterized scaffold. The presence of the acetylamide group in the molecule suggests potential for further derivatization, allowing for the exploration of diverse chemical space and the identification of optimized derivatives with improved pharmacological properties.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the formation of the pyrazolo[3,4-d]pyrimidine ring system followed by functionalization with the acetylamide moiety and aromatic substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular architecture efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical studies and eventual clinical trials.

The biological evaluation of N-(4-chlorophenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide has revealed promising preliminary results. In vitro assays have indicated that this compound exhibits inhibitory activity against several target enzymes relevant to cancer and inflammation. Specifically, it has shown potential as an inhibitor of kinases and other enzymes involved in signal transduction pathways that are dysregulated in various diseases. These findings underscore the compound's therapeutic potential and justify further investigation into its mechanism of action.

The structural features of this molecule contribute to its observed biological activity by influencing interactions with biological targets. The electron-withdrawing nature of the 4-chlorophenyl group enhances binding affinity by stabilizing negative charges on the transition state during enzyme-substrate interactions. Similarly, the bulkiness of the 2,3-dimethylphenyl substituent can optimize binding by filling hydrophobic pockets on the target protein surface. These structural elements are crucial for achieving high selectivity and efficacy in biological systems.

Ongoing research is focused on optimizing the pharmacokinetic properties of this compound through structural modifications. Efforts are underway to improve solubility and bioavailability while maintaining or enhancing biological activity. Computational modeling techniques are being employed to predict how different substituents will affect molecular properties such as lipophilicity and solubility. These studies aim to guide the design of next-generation derivatives with improved drug-like characteristics.

The development pipeline for N-(4-chlorophenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide includes both preclinical studies and collaborations with pharmaceutical companies interested in exploring its therapeutic potential. Preclinical studies are designed to evaluate safety profiles and dosing regimens before moving into human clinical trials. These studies will provide critical data on how the compound behaves in vivo and will help identify any potential adverse effects or interactions with other drugs.

The impact of this research extends beyond academic curiosity; it holds promise for addressing unmet medical needs in areas such as oncology and inflammatory diseases. By leveraging cutting-edge synthetic chemistry and biophysical techniques, researchers are poised to unlock new therapeutic opportunities that could benefit patients worldwide. The continued investigation of compounds like N-(4-chlorophenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide underscores the dynamic nature of pharmaceutical research and development.